Cas no 77934-87-3 (2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-)
77934-87-3 structure
Product Name:2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-
CAS No:77934-87-3
MF:C14H22O3
MW:238.322684764862
CID:551107
PubChem ID:20057208
Update Time:2025-04-19
2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-
- (2R)-2-[(5R)-5-methyl-2-propan-2-ylcyclohexyl]oxy-2H-furan-5-one
- (4R,1R',2'S,5'R)-(+)-4-menthyloxy-2-butenolide
- (5R)-5-[[(1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexyl]oxy]-2(5H)-furanone
- (R)-(-)-5-[(1R,2S,5R)-Menthyloxy]-2(5H)-furanone
- (R)-5-[(1R)-MENTHYLOXY]-2(5H)-FURANONE
- 2(5H)-Furanone,5-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, [1R-[1a(R*),2b,5a]]-
- AG-H-12632
- CTK5E5208
- SureCN7000455
- (5R)-5-{[(5R)-5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}furan-2(5H)-one
- URWJVUPZIGIVFZ-MLCFOIATSA-N
- SCHEMBL7000455
- (R)-5-((1R)-menthyloxy)-2(5H)-furanone
- 77934-87-3
- DTXSID20601977
-
- Inchi: 1S/C14H22O3/c1-9(2)11-5-4-10(3)8-12(11)16-14-7-6-13(15)17-14/h6-7,9-12,14H,4-5,8H2,1-3H3/t10-,11?,12?,14-/m1/s1
- InChI Key: URWJVUPZIGIVFZ-MLCFOIATSA-N
- SMILES: O([C@H]1C=CC(=O)O1)C1C[C@H](C)CCC1C(C)C
Computed Properties
- Exact Mass: 238.15696
- Monoisotopic Mass: 238.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.0500 (rough estimate)
- Melting Point: 78-80 °C(lit.)
- Boiling Point: 120-123 °C0.01 mm Hg(lit.)
- Flash Point: 153.456°C
- Refractive Index: 1.5800 (estimate)
- PSA: 35.53
- LogP: 2.90290
2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Security Information
2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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